Cas no 58719-77-0 ((2S,3R,4S,5S,6R)-6-(Hydroxymethyl)-3-phenylmethoxyoxane-2,4,5-triol)

(2S,3R,4S,5S,6R)-6-(Hydroxymethyl)-3-phenylmethoxyoxane-2,4,5-triol structure
58719-77-0 structure
Product Name:(2S,3R,4S,5S,6R)-6-(Hydroxymethyl)-3-phenylmethoxyoxane-2,4,5-triol
CAS No:58719-77-0
MF:C13H18O6
MW:270.278424739838
CID:2185975
Update Time:2023-08-05

(2S,3R,4S,5S,6R)-6-(Hydroxymethyl)-3-phenylmethoxyoxane-2,4,5-triol Chemical and Physical Properties

Names and Identifiers

    • 2-O-benzyl-β-d-glucopyranose
    • 2-O-Benzyl-alpha-D-glucopyranose
    • (2S,3R,4S,5S,6R)-6-(Hydroxymethyl)-3-phenylmethoxyoxane-2,4,5-triol
    • Inchi: 1S/C13H18O6/c14-6-9-10(15)11(16)12(13(17)19-9)18-7-8-4-2-1-3-5-8/h1-5,9-17H,6-7H2/t9-,10-,11+,12-,13+/m1/s1
    • InChI Key: OJCXTHAHODNYQW-LBELIVKGSA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)OCC1C=CC=CC=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 268
  • XLogP3: -0.7
  • Topological Polar Surface Area: 99.4
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